Cas no 2229131-41-1 (2-{imidazo1,2-apyrazin-3-yl}-2-methoxypropan-1-amine)

• Product Name: 2-{imidazo1,2-apyrazin-3-yl}-2-methoxypropan-1-amine
• CAS No: 2229131-41-1
• MF: C₁₀H₁₄N₄O
• MW: 206.244361400604
• CID: 6508764
• PubChem ID: 165850929
• Update Time: 2025-08-02

2-{imidazo1,2-apyrazin-3-yl}-2-methoxypropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-{imidazo1,2-apyrazin-3-yl}-2-methoxypropan-1-amine
• 2-{imidazo[1,2-a]pyrazin-3-yl}-2-methoxypropan-1-amine
• EN300-1727268
• 2229131-41-1

• Inchi： 1S/C10H14N4O/c1-10(7-11,15-2)8-5-13-9-6-12-3-4-14(8)9/h3-6H,7,11H2,1-2H3
• InChI Key： DZQHBJIGGSGMGG-UHFFFAOYSA-N
• SMILES： O(C)C(C)(CN)C1=CN=C2C=NC=CN12

Computed Properties

• Exact Mass: 206.11676108g/mol
• Monoisotopic Mass: 206.11676108g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 226
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 65.4Ų

Additional information on 2-{imidazo1,2-apyrazin-3-yl}-2-methoxypropan-1-amine

A Comprehensive Overview of 2-{Imidazo[1,2-a]Pyrazin-3-Yl}-2-Methoxypropan-1-Amine (CAS No. 2229131-41-1)

Introduction to CAS No. 2229131-41-1 and Its Significance

The compound CAS No. 2229131-41-1, commonly referred to as 2-{imidazo[1,2-a]pyrazin-3-yl}-2-methoxypropan-1-amine, has garnered significant attention in the field of organic chemistry due to its unique structural properties and potential applications in drug discovery and materials science. This compound is characterized by its imidazo[1,2-a]pyrazine core, a heterocyclic structure known for its stability and reactivity, which makes it a valuable component in various chemical reactions and biological assays.

Recent studies have highlighted the importance of imidazo[1,2-a]pyrazine derivatives in medicinal chemistry, particularly in the development of novel therapeutic agents targeting various diseases. The presence of the methoxy group and the amine functional group in this compound further enhances its versatility, enabling it to participate in a wide range of chemical transformations and biological interactions.

Chemical Structure and Synthesis

The molecular structure of CAS No. 2229131-41-1 is composed of a central imidazo[1,2-a]pyrazine ring system, which is fused with a pyridazine ring. This fused ring system is connected to a propanamine backbone, with a methoxy group attached at the second position. The synthesis of this compound typically involves multi-step reactions, including nucleophilic aromatic substitution, condensation reactions, and amide bond formations.

Recent advancements in synthetic methodologies have enabled chemists to optimize the synthesis of imidazo[1,2-a]pyrazine derivatives, leading to higher yields and improved purity levels. These improvements have facilitated the exploration of this compound's properties in various applications.

Biological Activity and Applications

Research into the biological activity of CAS No. 2229131-41-1 has revealed promising results in several areas. For instance, studies have demonstrated that this compound exhibits potent inhibitory effects on certain enzymes associated with neurodegenerative diseases. Additionally, it has shown potential as a lead compound in the development of anticancer agents due to its ability to induce apoptosis in cancer cells.

In materials science, the unique electronic properties of the imidazo[1,₂-a]pyrazine core make this compound a candidate for use in organic electronics and optoelectronic devices. Its ability to form stable charge transfer complexes has been explored in recent studies, highlighting its potential as a functional material.

Current Research Trends and Future Directions

Recent research has focused on understanding the mechanistic details of how CAS No. ₂₂₂₉₁₃₁₋₄₁₋₁ interacts with biological systems at the molecular level. Advanced computational techniques, such as molecular docking and dynamics simulations, have been employed to predict binding affinities and optimize its pharmacokinetic properties.

Looking ahead, there is significant interest in exploring the use of this compound as a building block for constructing more complex molecular architectures. Its modular structure allows for easy functionalization, enabling chemists to tailor its properties for specific applications.

In conclusion, CAS No. ₂₂₂₉₁₃₁₋₄₁₋₁, or ₂-{imidazo[₁,_₂-_a_]pyrazin-_₃_-yl}-₂-methoxypropan-_₁_-amine, represents a versatile compound with immense potential across multiple disciplines. As research continues to uncover its full spectrum of applications, this compound is poised to play a crucial role in advancing both medicinal chemistry and materials science.